Cas no 2172192-81-1 (4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)-2-methylbutanoic acid)

• Product Name: 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)-2-methylbutanoic acid
• CAS No: 2172192-81-1
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6440696
• PubChem ID: 165540686
• Update Time: 2025-10-28

4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)-2-methylbutanoic acid
• EN300-1485132
• 2172192-81-1
• 4-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)-2-methylbutanoic acid

• Inchi： 1S/C28H34N2O5/c1-19(25(31)32)13-16-29-26(33)28(14-7-2-8-15-28)18-30-27(34)35-17-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,19,24H,2,7-8,13-18H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： WJTVVLLGBCBREY-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCCCC1)NCCC(C(=O)O)C

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)-2-methylbutanoic acid

Research Briefing on 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)-2-methylbutanoic acid (CAS: 2172192-81-1)

The compound 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)-2-methylbutanoic acid (CAS: 2172192-81-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the cyclohexylformamido moiety makes it particularly valuable for applications in solid-phase peptide synthesis (SPPS) and the development of novel therapeutic agents.

Recent studies have focused on optimizing the synthesis and application of this compound, leveraging its stability and reactivity under various conditions. Researchers have reported its utility in the synthesis of complex peptides, where the Fmoc group provides temporary protection for amino functionalities, enabling sequential coupling reactions. Additionally, the cyclohexylformamido group has been explored for its potential to enhance the bioavailability and metabolic stability of peptide-based drugs, addressing key challenges in drug delivery and pharmacokinetics.

In a 2023 study published in the Journal of Medicinal Chemistry, investigators demonstrated the efficacy of 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)-2-methylbutanoic acid in the synthesis of cyclic peptides with improved binding affinity to target proteins. The study highlighted the compound's role in facilitating the formation of stable peptide macrocycles, which are increasingly recognized for their therapeutic potential in targeting protein-protein interactions. The findings underscore the importance of this intermediate in advancing peptide-based drug discovery.

Further research has explored the compound's potential in the development of prodrugs and bioconjugates. A recent preprint on bioRxiv detailed its use in the design of antibody-drug conjugates (ADCs), where the Fmoc-protected amino acid derivative was employed to link cytotoxic payloads to monoclonal antibodies. This approach aims to enhance the specificity and efficacy of cancer therapies while minimizing off-target effects. The study reported promising in vitro results, with the compound demonstrating high stability and efficient conjugation under physiological conditions.

Despite these advancements, challenges remain in scaling up the synthesis of 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)-2-methylbutanoic acid for industrial applications. Current methods often involve multi-step reactions with moderate yields, prompting ongoing research into more efficient catalytic systems and greener synthetic routes. A 2024 review in Organic Process Research & Development summarized recent progress in this area, emphasizing the need for sustainable and cost-effective production methods to meet the growing demand for this versatile intermediate.

In conclusion, 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)-2-methylbutanoic acid (CAS: 2172192-81-1) represents a pivotal tool in modern chemical biology and pharmaceutical research. Its applications span peptide synthesis, drug development, and bioconjugation, with recent studies highlighting its potential to address critical challenges in these fields. Continued innovation in synthetic methodologies and application strategies will be essential to fully realize the compound's therapeutic and industrial potential.